Cas no 2377031-21-3 (7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid;hydrochloride)

• Product Name: 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid;hydrochloride
• CAS No: 2377031-21-3
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 6603456
• PubChem ID: 145913590
• Update Time: 2025-10-21

7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7445630
• 7-methylimidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride
• 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid;hydrochloride
• 2377031-21-3

• Inchi： 1S/C9H8N2O2.ClH/c1-6-2-3-11-7(9(12)13)5-10-8(11)4-6;/h2-5H,1H3,(H,12,13);1H
• InChI Key： IWQDHWRJYDBMDH-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN=C2C=C(C)C=CN21)=O

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid;hydrochloride

Comprehensive Analysis of 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride (CAS No. 2377031-21-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride (CAS No. 2377031-21-3) has emerged as a compound of significant interest. This heterocyclic derivative, belonging to the imidazopyridine class, is gaining attention due to its versatile applications in drug discovery and material science. Researchers are particularly drawn to its structural uniqueness, which combines a methyl-substituted imidazopyridine core with a carboxylic acid functionality, further stabilized as a hydrochloride salt for enhanced solubility.

The compound's CAS number 2377031-21-3 serves as a critical identifier in global chemical databases, facilitating precise tracking in regulatory and commercial contexts. Recent literature highlights its role as a building block for designing kinase inhibitors and GPCR-targeting molecules, aligning with current trends in precision medicine and targeted therapy. The imidazo[1,2-a]pyridine scaffold itself is recognized for its privileged structure in medicinal chemistry, often associated with improved bioavailability and binding affinity.

From a synthetic chemistry perspective, the 7-methyl derivative offers distinct advantages in structure-activity relationship (SAR) studies. The methyl group at the 7-position influences electron distribution, potentially modulating interactions with biological targets. This characteristic has sparked investigations into its utility for central nervous system (CNS) drugs, where blood-brain barrier permeability is crucial. Contemporary research also explores its potential in fluorescent probes, leveraging the inherent photophysical properties of the imidazopyridine system.

Quality control parameters for 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride typically emphasize high-purity synthesis (>98% HPLC) and rigorous spectroscopic characterization (1H/13C NMR, LC-MS). The pharmaceutical industry particularly values its consistent batch-to-batch reproducibility, a critical factor in GMP-compliant production. Analytical methods often employ reverse-phase HPLC with UV detection at 254 nm, while the hydrochloride salt form ensures improved stability during storage and handling.

Environmental and safety assessments of this compound follow OECD guidelines, with particular attention to its biodegradation profile and ecotoxicity parameters. The scientific community has shown growing interest in its green chemistry synthesis routes, reflecting broader industry shifts toward sustainable manufacturing. Recent patent analyses reveal innovative applications in crop protection formulations, where its structural motifs demonstrate activity against plant pathogens.

The commercial landscape for CAS 2377031-21-3 reflects increasing demand from contract research organizations (CROs) and academic laboratories. Market analyses indicate steady growth in procurement for high-throughput screening libraries and fragment-based drug design projects. Suppliers typically offer the compound in various packaging options, from milligram-scale for exploratory research to kilogram quantities for preclinical development.

Emerging applications extend beyond traditional pharmaceuticals, with materials science researchers investigating its potential in organic electronic materials. The conjugated π-system of the imidazo[1,2-a]pyridine core shows promise for optoelectronic devices, particularly when functionalized with the carboxylic acid group for subsequent derivatization. This multidisciplinary relevance positions the compound at the intersection of medicinal chemistry and functional materials research.

For researchers working with this compound, proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential to maintain stability. The scientific literature provides detailed spectral data references, including characteristic infrared absorption bands (notably the carbonyl stretch at ~1700 cm-1) and proton chemical shifts (particularly the distinctive aromatic pattern in DMSO-d6). These analytical fingerprints are invaluable for compound verification in research settings.

The future outlook for 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid hydrochloride appears promising, with ongoing studies exploring its structure-property relationships and potential as a multifunctional scaffold. Its growing presence in scientific literature and patent applications underscores its importance as a versatile intermediate in contemporary chemical research and development.